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Introduction
Cardiolipin (CL) is a unique phospholipid predominantly found in the inner mitochondrial

membrane, where it plays a crucial role in mitochondrial structure, bioenergetics, and signaling

pathways.[1][2][3] Accurate quantification of cardiolipin species is essential for understanding

mitochondrial function in health and disease, including cardiovascular diseases, neurological

disorders, and cancer.[1][2] However, the inherent complexity of biological matrices and the

variability in sample preparation and analysis can lead to inaccuracies in quantification. The

use of a suitable internal standard (IS) is paramount to correct for sample loss during

extraction, variations in instrument response, and matrix effects, thereby ensuring the reliability

and accuracy of quantitative data.[2][4][5]

This application note provides a detailed protocol for the accurate quantification of cardiolipin
in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS)

with an internal standard. The recommended internal standard is tetramyristoyl cardiolipin (CL

(14:0)4), a structural analog to endogenous cardiolipins.[6][7][8][9]
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The overall workflow for accurate cardiolipin quantification involves several key steps, from

sample preparation to data analysis. Each step is critical for obtaining reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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